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Compound of Interest

Compound Name: MS453

Cat. No.: B1191808

It has come to our attention that the designation "MS453" has been mistakenly associated with
a compound for biological or chemical research. Our comprehensive review of available data
indicates that MS453 is, in fact, the product identifier for a heavy-duty mining tire manufactured
by Maxam Tires and is not a substance used in experimental research.

This document serves to clarify this misunderstanding and to explain why the requested
application notes, experimental protocols, and signaling pathway diagrams for MS453 in a
research context cannot be provided. The fundamental premise of the request is based on an
incorrect identification of the subject matter.

The Nature of MS453

MSA453 is a specialized tire designed for use in demanding mining applications.[1] Its features
are engineered for durability, load-bearing capacity, and performance in harsh environments.
As such, it does not possess a mechanism of action, interact with biological signaling
pathways, or have any application in scientific or drug development research.

Inapplicability to Experimental Design

The core requirements of the original request—including detailed experimental protocols,
guantitative data tables for research, and diagrams of signaling pathways—are predicated on
MS453 being a bioactive agent. Given that it is an inert industrial product, these concepts do

not apply.
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Therefore, it is not possible to generate the requested content. There are no signaling
pathways to diagram, no experimental data to present in tables, and no research protocols to
detail for a mining tire in a biological or chemical context.

We understand that clarity in research is paramount, and we hope this communication resolves
the confusion surrounding MS453. We encourage researchers to verify the identity of all
materials and compounds through reliable sources to ensure the integrity and validity of their
experimental design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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